Cas no 1257095-70-7 (N-(2-Methyl-5-nitrophenyl)-4-(trifluoromethyl)benzothioamide)

• Product Name: N-(2-Methyl-5-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• CAS No: 1257095-70-7
• MF: C₁₅H₁₁F₃N₂O₂S
• MW: 340.320252656937
• CID: 1092926
• PubChem ID: 72942555
• Update Time: 2025-07-30

N-(2-Methyl-5-nitrophenyl)-4-(trifluoromethyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methyl-5-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• N-(2-methyl-5-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• 1257095-70-7

• Inchi： 1S/C15H11F3N2O2S/c1-9-2-7-12(20(21)22)8-13(9)19-14(23)10-3-5-11(6-4-10)15(16,17)18/h2-8H,1H3,(H,19,23)
• InChI Key： HAPWIQLXPAZUMP-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1)NC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.04933326g/mol
• Monoisotopic Mass: 340.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 89.9Ų